4-chloro-2-{[4-cyclopentyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 4-chloro-2-[[4-cyclopentyl-3-(2-hydroxyethyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C18H27ClN2O2/c19-15-5-6-18(23)14(11-15)12-20-8-9-21(16-3-1-2-4-16)17(13-20)7-10-22/h5-6,11,16-17,22-23H,1-4,7-10,12-13H2
• InChI Key: DVKDKYCNYAVQLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2CCO)CC3=C(C=CC(=C3)Cl)O
• Molecular Formula: C18H27ClN2O2
• Molecular Weight: 338.9 g/mol

Description

4-chloro-2-{[4-cyclopentyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol, also known as clopenthixol, is a neuroleptic drug that belongs to the thioxanthene class. It is commonly used to treat schizophrenia and other psychotic disorders. Clopenthixol has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

Clopenthixol exerts its therapeutic effects by blocking the dopamine D2 receptors in the brain. This reduces the activity of dopamine in the mesolimbic pathway, which is responsible for the positive symptoms of schizophrenia, such as hallucinations and delusions. At the same time, 4-chloro-2-{[4-cyclopentyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol also blocks the dopamine D1 receptors in the mesocortical pathway, which is responsible for the negative symptoms of schizophrenia, such as apathy and social withdrawal.
Biochemical and Physiological Effects:
Clopenthixol has been shown to have a number of biochemical and physiological effects in the brain. It increases the release of serotonin and norepinephrine, which are neurotransmitters that regulate mood and behavior. It also reduces the activity of acetylcholine, which is involved in learning and memory. Clopenthixol has been shown to increase the density of dopamine D2 receptors in the brain, which may contribute to its long-term therapeutic effects.

Advantages and Limitations for Lab Experiments

Clopenthixol has several advantages as a research tool. It is a well-established neuroleptic drug with a known mechanism of action, making it a reliable tool for studying the effects of neuroleptic drugs on the brain. It is also relatively easy to administer and has a long half-life, making it suitable for long-term studies. However, 4-chloro-2-{[4-cyclopentyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol also has some limitations. It can cause sedation and other side effects, which may interfere with the interpretation of experimental results. It is also a potent dopamine antagonist, which may limit its use in studies of other neurotransmitter systems.

Future Directions

There are several future directions for research on 4-chloro-2-{[4-cyclopentyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol. One area of interest is the development of new neuroleptic drugs that target specific subtypes of dopamine receptors. Another area of interest is the investigation of the long-term effects of 4-chloro-2-{[4-cyclopentyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol on the brain, particularly in relation to the development of tardive dyskinesia and other movement disorders. Finally, there is a need for more research on the use of 4-chloro-2-{[4-cyclopentyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol in combination with other drugs, such as antidepressants and mood stabilizers, to improve the treatment of schizophrenia and other psychotic disorders.

Synthesis Methods

Clopenthixol can be synthesized by reacting 4-chloro-2-methylphenol with cyclopentylmagnesium bromide, followed by reacting the resulting product with 3-(2-hydroxyethyl)-1-piperazine. The final product is obtained after purification by recrystallization.

Scientific Research Applications

Clopenthixol has been widely used in scientific research to study the mechanism of action of neuroleptic drugs. It has been shown to have a high affinity for dopamine D2 receptors, which are involved in the regulation of mood, behavior, and cognition. Clopenthixol has also been used to study the effects of neuroleptic drugs on the central nervous system and to investigate the underlying mechanisms of schizophrenia and other psychotic disorders.